Cas no 970-48-9 (Alfalone)

• Product Name: Alfalone
• CAS No: 970-48-9
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 810850
• PubChem ID: 12132870
• Update Time: 2024-10-25

Alfalone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-
• 6-Hydroxy-7-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 6-Hydroxy-7-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one (ACI)
• Isoflavone, 6-hydroxy-4′,7-dimethoxy- (7CI, 8CI)
• 6-Hydroxy-7,4′-dimethoxyisoflavone
• Alfalone
• Alfalone (isoflavone)
• 6-Hydroxy-7,4'-dimethoxyisoflavone
• 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one
• 6-Hydroxy-4',7-dimethoxyisoflavone
• 4H-1-Benzopyran-4-one, 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-
• 7-Methoxy-3-(4-methoxyphenyl)-6-oxidanyl-chromen-4-one
• CHEMBL3982563
• 970-48-9
• AKOS027380838
• CHEBI:174838
• 9NJ9MMB4ZA
• 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-4H-chromen-4-one
• 4',7-DIMETHOXY-6-HYDROXYISOFLAVONE
• LMPK12050105
• Isoflavone, 6-hydroxy-4',7-dimethoxy-
• DTXSID301297861
• STL434860
• 6-Hydroxy-7,4a(2)-dimethoxyisoflavone
• G83875

• Inchi： 1S/C17H14O5/c1-20-11-5-3-10(4-6-11)13-9-22-15-8-16(21-2)14(18)7-12(15)17(13)19/h3-9,18H,1-2H3
• InChI Key： CQULNEWSZBPFNL-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=C(C=2)O)OC)OC=C1C1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 298.08412354g/mol
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 246-247 ºC
• Solubility: Almost insoluble (0.051 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones